Cas no 1512089-51-8 ({1,2,4triazolo1,5-apyridin-5-yl}methanamine)
{1,2,4triazolo1,5-apyridin-5-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1,2,4triazolo1,5-apyridin-5-yl}methanamine
- [1,2,4]Triazolo[1,5-a]pyridine-5-methanamine
-
- Inchi: 1S/C7H8N4/c8-4-6-2-1-3-7-9-5-10-11(6)7/h1-3,5H,4,8H2
- InChI Key: MWWGEGUHONFWAC-UHFFFAOYSA-N
- SMILES: C12=NC=NN1C(CN)=CC=C2
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- pka: 7.61±0.40(Predicted)
{1,2,4triazolo1,5-apyridin-5-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592194-0.05g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 0.05g |
$1428.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-0.1g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 0.1g |
$1496.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-0.25g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 0.25g |
$1564.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-0.5g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 0.5g |
$1632.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-1.0g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 1g |
$1701.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-2.5g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 2.5g |
$3332.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-5.0g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 5g |
$4930.0 | 2023-05-27 | ||
| Enamine | EN300-1592194-10.0g |
{[1,2,4]triazolo[1,5-a]pyridin-5-yl}methanamine |
1512089-51-8 | 10g |
$7312.0 | 2023-05-27 | ||
| 1PlusChem | 1P024SI4-1g |
([1,2,4]triazolo[1,5-a]pyridin-5-ylmethyl)amine |
1512089-51-8 | 95% | 1g |
$303.00 | 2023-12-21 | |
| 1PlusChem | 1P024SI4-5g |
([1,2,4]triazolo[1,5-a]pyridin-5-ylmethyl)amine |
1512089-51-8 | 95% | 5g |
$1199.00 | 2023-12-21 |
{1,2,4triazolo1,5-apyridin-5-yl}methanamine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on {1,2,4triazolo1,5-apyridin-5-yl}methanamine
Introduction to {1,2,4triazolo1,5-apyridin-5-yl}methanamine (CAS No. 1512089-51-8)
{1,2,4triazolo1,5-apyridin-5-yl}methanamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1512089-51-8, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The molecular framework of this compound integrates elements from both triazole and pyridine moieties, which are well-known for their diverse biological activities.
The structural composition of {1,2,4triazolo1,5-apyridin-5-yl}methanamine is a testament to the ingenuity of medicinal chemists who design molecules with specific functional groups to interact with biological targets. The presence of the triazolo-pyridine core is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. This compound represents a convergence of heterocyclic chemistry and drug discovery, where the synergistic effects of different ring systems contribute to enhanced biological activity.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. Studies utilizing molecular modeling techniques have shown that {1,2,4triazolo1,5-apyridin-5-yl}methanamine exhibits promising interactions with enzymes and receptors relevant to several diseases. These interactions are critical for understanding how the compound might modulate biological pathways and potentially serve as a lead compound in therapeutic development.
In the context of current research, {1,2,4triazolo1,5-apyridin-5-yl}methanamine has been investigated for its potential role in addressing neurological disorders. The triazole moiety is known for its ability to cross the blood-brain barrier, making it an attractive scaffold for drugs targeting central nervous system (CNS) disorders. Preliminary studies suggest that this compound may exhibit neuroprotective properties by interacting with specific neurotransmitter receptors. Such findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide.
The synthesis of {1,2,4triazolo1,5-apyridin-5-yl}methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the triazolo-pyridine core efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have played a crucial role in facilitating these synthetic steps. The ability to synthesize complex heterocyclic compounds like this one underscores the progress made in synthetic organic chemistry over recent decades.
Evaluation of the metabolic stability and toxicity profile of {1,2,4triazolo1,5-apyridin-5-yl}methanamine is essential before it can be advanced into clinical trials. In vitro and in vivo studies have been conducted to assess how the compound behaves within biological systems. These studies provide critical insights into its potential side effects and how it might be metabolized in the body. Understanding these parameters is crucial for determining whether further development is warranted.
The potential applications of {1,2,4triazolo1,5-apyridin-5-yl}methanamine extend beyond neurological disorders. Research indicates that this compound may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. The growing concern over antibiotic resistance has spurred interest in developing novel antimicrobial agents derived from unique chemical scaffolds like this one. Such discoveries could offer new hope in combating resistant bacterial infections.
The role of computational tools in drug discovery cannot be overstated when discussing compounds like {1,2,4triazolo1,5-apyridin-5-yl}methanamine. Machine learning algorithms have been trained on vast datasets to predict how different molecules will interact with biological targets. These predictions can significantly reduce the time and resources required for experimental validation. By leveraging computational power early in the drug discovery process, researchers can prioritize promising candidates more effectively.
Future directions for research on {1,2,4triazolo1,5-apyridin-5-yl}methanamine include exploring its potential as a prodrug or a scaffold for structure-based drug design. Prodrug strategies involve converting a less active or non-pharmacologically active drug into an active form within the body. This approach can enhance bioavailability and reduce toxicity issues associated with parent compounds. Additionally, structure-based drug design leverages detailed knowledge of molecular interactions to design drugs that are more selective and potent.
The interdisciplinary nature of modern pharmaceutical research highlights how collaboration between chemists、biologists、pharmacologists,and computer scientists can lead to groundbreaking discoveries。{1,2,4-triazolo-l,5-apyridin-l,y-methanamine (CAS No 1512089 51 8)} exemplifies this synergy by integrating multiple areas of expertise。As research continues,it is likely that new applications for this compound will emerge,further solidifying its importance in medicinal chemistry。
1512089-51-8 ({1,2,4triazolo1,5-apyridin-5-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)